Cas no 99091-96-0 (4-Allyl-1,2,4-triazole)

• Product Name: 4-Allyl-1,2,4-triazole
• CAS No: 99091-96-0
• MF: C₅H₇N₃
• MW: 109.129180192947
• CID: 802229
• Update Time: 2023-08-03

4-Allyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-(2-propen-1-yl)-
• 4H-1,2,4-Triazole,4-(2-propenyl)-(9CI)
• 4-allyl-1,2,4-triazole
• 4-Allyl-4H-1,2,4-triazole
• 4-Allyl-1,2,4-triazole

• Inchi： 1S/C5H7N3/c1-2-3-8-4-6-7-5-8/h2,4-5H,1,3H2
• InChI Key： IGTRXABPOYZWRR-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.7
• Topological Polar Surface Area: 30.7